Cas no 2627-95-4 (Divinyltetramethyldisiloxane)

Divinyltetramethyldisiloxane is a versatile organosilicon compound characterized by its reactive vinyl groups and thermally stable disiloxane backbone. Its key advantages include high reactivity in hydrosilylation and crosslinking reactions, making it valuable in the synthesis of silicone-based polymers and resins. The compound exhibits excellent thermal and oxidative stability, ensuring performance in high-temperature applications. Its low viscosity and compatibility with various substrates enhance processability in formulations. Divinyltetramethyldisiloxane is commonly utilized in the production of specialty silicones, adhesives, and coatings, where controlled crosslinking and tailored material properties are required. Its molecular structure allows for precise modification of silicone networks, contributing to improved mechanical and chemical resistance in end products.
Divinyltetramethyldisiloxane structure
Divinyltetramethyldisiloxane structure
Product Name:Divinyltetramethyldisiloxane
CAS No:2627-95-4
MF:C8H18OSi2
MW:186.398924350739
MDL:MFCD00014933
CID:43258
PubChem ID:87568249
Update Time:2026-05-14

Divinyltetramethyldisiloxane Chemical and Physical Properties

Names and Identifiers

    • 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane
    • 1,3-diethenyl-1,1,3,3-tetramethyl-disiloxane
    • 1,3-DIVINYL-1,1,3,3-TETRAMETHYLDISILOXANE
    • 1,3-DIVINYLTETRAMETHYLDISILOXANE
    • TETRAMETHYL-1,3-DIVINYLDISILOXANE
    • 1,1,3,3-Tetramethyl-1,3-divinylsiloxane
    • 1,3-diethenyl-1,1,3,3-tetramethyl-disiloxan
    • Bisvinyltetramethyldisiloxane
    • CD6210
    • Disiloxane, 1,1,3,3-tetramethyl-1,3-divinyl-
    • Sym-tetramethyldi(ethenyl)disiloxane
    • tetramethyldivinyldisiloxane
    • Tetramethyldivinylsiloxane
    • Polydimethylsiloxane, vinyldimethylsiloxy terminated, viscosity 0.7 cSt.
    • 1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
    • Divinyltetramethyldisiloxane
    • 1,3-diethenyl-1,1,3,3-tetramethyldisiloxane
    • 1,3-divinyl-1,1,3,3-tetramethyl-disiloxane
    • 3,3,5,5-tetramethyl-3,5-disila-4-oxa-1,6-heptadiene
    • Divinyltetramethyldi
    • Mulberry Extract
    • MDL： MFCD00014933
    • Inchi： InChI=1S/C8H18OSi2/c1-7-10(3,4)9-11(5,6)8-2/h7-8H,1-2H2,3-6H3
    • InChI Key： BITPLIXHRASDQB-UHFFFAOYSA-N
    • SMILES： C=C[Si](C)(C)O[Si](C)(C)C=C
    • BRN： 1762585

Computed Properties

  • Exact Mass: 186.09000
  • Monoisotopic Mass: 186.089618
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 144
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: Not available
  • Topological Polar Surface Area: 9.2

Experimental Properties

  • Color/Form: Not available
  • Density: 0.809 g/mL at 25 °C(lit.)
  • Melting Point: −99 °C (lit.)
  • Boiling Point: 139°C(lit.)
  • Flash Point: Fahrenheit: 66.2 ° f
    Celsius: 19 ° c
  • Refractive Index: n20/D 1.411(lit.)
  • Water Partition Coefficient: Insoluble
  • PSA: 9.23000
  • LogP: 2.86360
  • Sensitiveness: Moisture Sensitive
  • Solubility: Insoluble in water

Divinyltetramethyldisiloxane Security Information

Divinyltetramethyldisiloxane Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Divinyltetramethyldisiloxane Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
S16175-25g
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
 2627-95-4 95%
25g
 ￡14.00 2022-02-28
Fluorochem
S16175-100g
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
 2627-95-4 95%
100g
 ￡34.00 2022-02-28
Fluorochem
S16175-500g
1,1,3,3-Tetramethyl-1,3-divinyldisiloxane(1,3-Divinyltetramethyldisiloxane)
 2627-95-4 95%
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 ￡135.00 2022-02-28
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A12463-25g
1,3-Divinyltetramethyldisiloxane, 96%, cont. up to 4% 1-vinyl-3-ethyltetramethyldisiloxane
 2627-95-4 cont. up to 4%
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 ￥825.00 2023-05-23
A FA AI SHA ， SAI MO FEI SHI ER KE JI QI XIA GONG SI
A12463-100g
1,3-Divinyltetramethyldisiloxane, 96%, cont. up to 4% 1-vinyl-3-ethyltetramethyldisiloxane
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 ￥1648.00 2023-05-23
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
D830977-2.5L
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 2627-95-4 97%
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 ￥2,118.00 2022-01-11
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
371904-10G
Divinyltetramethyldisiloxane
 2627-95-4
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 ¥458.11 2023-12-07
XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd.
371904-50G
Divinyltetramethyldisiloxane
 2627-95-4
50g
 ¥981.07 2023-12-07
TRC
D679183-1mL
Divinyltetramethyldisiloxane
 2627-95-4
1mL
 $ 50.00 2022-06-05
TRC
D679183-2mL
Divinyltetramethyldisiloxane
 2627-95-4
2mL
 $ 65.00 2022-06-05

Divinyltetramethyldisiloxane Suppliers

Amadis Chemical Company Limited
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(CAS:2627-95-4)Divinyltetramethyldisiloxane
Order Number:A1203241
Stock Status:in Stock
Quantity:100g/500g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 02:49
Price ($):405.0/510.0
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Suzhou Senfeida Chemical Co., Ltd
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(CAS:2627-95-4)Divinyltetramethyldisiloxane
Order Number:sfd20389
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:38
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Tiancheng Chemical (Jiangsu) Co., Ltd
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(CAS:2627-95-4)Divinyltetramethyldisiloxane
Order Number:LE8425;LE4819;LE2473839
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:59
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Amadis Chemical Company Limited
(CAS:2627-95-4)Divinyltetramethyldisiloxane
A1203241
Purity:99%/99%
Quantity:100g/500g
Price ($):405.0/510.0
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:2627-95-4)Divinyltetramethyldisiloxane
sfd20389
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email